Cas no 1806536-73-1 (3-Bromo-4-(2-bromopropanoyl)phenylacetic acid)

• Product Name: 3-Bromo-4-(2-bromopropanoyl)phenylacetic acid
• CAS No: 1806536-73-1
• MF: C₁₁H₁₀Br₂O₃
• MW: 350.003302097321
• CID: 4979070
• Update Time: 2025-06-25

3-Bromo-4-(2-bromopropanoyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(2-bromopropanoyl)phenylacetic acid

• Inchi： 1S/C11H10Br2O3/c1-6(12)11(16)8-3-2-7(4-9(8)13)5-10(14)15/h2-4,6H,5H2,1H3,(H,14,15)
• InChI Key： CLWBNMLUJRSTCA-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(CC(=O)O)=CC=1Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• XLogP3: 3
• Topological Polar Surface Area: 54.4

Additional information on 3-Bromo-4-(2-bromopropanoyl)phenylacetic acid

3-Bromo-4-(2-bromopropanoyl)phenylacetic Acid: A Comprehensive Overview

3-Bromo-4-(2-bromopropanoyl)phenylacetic acid, identified by the CAS number 1806536-73-1, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom at the 3-position of the phenyl ring and a 2-bromopropanoyl group attached at the 4-position. The presence of multiple bromine atoms introduces interesting electronic properties, making this compound a valuable substrate for various synthetic transformations and biological studies.

The synthesis of 3-Bromo-4-(2-bromopropanoyl)phenylacetic acid typically involves multi-step reactions, often starting from bromobenzene derivatives. The introduction of the 2-bromopropanoyl group is achieved through acylation reactions, which require precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and minimizing side products. These improvements have made the compound more accessible for research purposes.

In terms of applications, 3-Bromo-4-(2-bromopropanoyl)phenylacetic acid has shown promise in drug discovery efforts. Its structure provides a scaffold for exploring potential bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. For instance, studies have demonstrated that this compound can act as a substrate for certain proteases, making it a useful tool in understanding enzymatic mechanisms. Additionally, its brominated groups may contribute to unique pharmacokinetic properties, such as enhanced membrane permeability or prolonged half-life.

Recent research has also highlighted the potential of 3-Bromo-4-(2-bromopropanoyl)phenylacetic acid in materials science. The compound's ability to form stable covalent bonds under specific conditions makes it a candidate for use in polymer synthesis or as a cross-linking agent. This versatility underscores its importance across multiple disciplines within chemistry.

From an environmental standpoint, understanding the degradation pathways of 3-Bromo-4-(2-bromopropanoyl)phenylacetic acid is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes oxidative cleavage, leading to the formation of smaller organic molecules. These findings are essential for developing strategies to mitigate potential environmental risks associated with its use.

In conclusion, 3-Bromo-4-(2-bromopropanoyl)phenylacetic acid (CAS 1806536-73-1) is a multifaceted compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique chemical structure and reactivity make it a valuable tool for researchers across various fields. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.